Cas no 105704-34-5 (N-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine)

• Product Name: N-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine
• CAS No: 105704-34-5
• MF: C₁₀H₉BrClN₅
• MW: 314.568958997726
• MDL: MFCD04062223
• CID: 1160450
• PubChem ID: 1518531
• Update Time: 2025-05-19

N-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine, N-(2-bromophenyl)-6-(chloromethyl)-
• A906035
• ALBB-025141
• N2-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine
• N-(2-bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine
• AKOS003348958
• LS-08368
• 2-N-(2-bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine
• n-[4-amino-6-(chloromethyl)-1,3,5-triazin-2-yl]-n-(2-bromophenyl)amine
• SB73528
• 105704-34-5
• MFCD04062223
• STK663819
• N-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine

• MDL： MFCD04062223
• Inchi： 1S/C10H9BrClN5/c11-6-3-1-2-4-7(6)14-10-16-8(5-12)15-9(13)17-10/h1-4H,5H2,(H3,13,14,15,16,17)
• InChI Key： BVNOPXQCQLTJPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC1N=C(N)N=C(CCl)N=1

Computed Properties

• Exact Mass: 312.97317
• Monoisotopic Mass: 312.97299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.72

Additional information on N-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine

Comprehensive Overview of N-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine (CAS 105704-34-5)

The compound N-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine (CAS 105704-34-5) is a specialized triazine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromophenyl group and a chloromethyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in developing novel heterocyclic compounds and bioactive molecules.

In recent years, the demand for triazine-based compounds has surged, driven by their versatility in drug discovery and material science. The CAS 105704-34-5 is particularly noteworthy for its role in designing small-molecule inhibitors and ligands for targeted therapies. Its chloromethyl group offers reactive sites for further functionalization, enabling the creation of customized derivatives for specific applications. This aligns with the growing trend of structure-activity relationship (SAR) studies in modern pharmacology.

The synthesis of N-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine involves multi-step organic reactions, often starting from cyanuric chloride as a precursor. Its bromophenyl moiety enhances lipophilicity, which is critical for improving membrane permeability in drug candidates. This property is highly sought after in the development of central nervous system (CNS) therapeutics, a hot topic in current biomedical research. Additionally, its potential as a crosslinking agent in polymer chemistry has garnered attention in materials science forums.

From an analytical perspective, CAS 105704-34-5 exhibits distinct spectroscopic signatures, including characteristic NMR peaks and mass fragmentation patterns. These features are essential for quality control in industrial production and academic research. The compound's stability under various pH conditions makes it suitable for high-throughput screening assays, addressing the pharmaceutical industry's need for reliable screening tools. Recent publications have highlighted its utility in kinase inhibition studies, correlating with the rising interest in precision medicine approaches.

Environmental and safety profiles of triazine derivatives like N-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine are frequently discussed in regulatory circles. While not classified as hazardous under standard protocols, proper handling guidelines emphasize the use of personal protective equipment (PPE) during laboratory procedures. This aligns with the broader industry shift toward green chemistry principles and sustainable synthesis methods—a recurring theme in scientific conferences and patent filings.

Market intelligence reports indicate increasing patent activity around CAS 105704-34-5, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. The compound's IP potential stems from its modular structure, allowing for diverse patent claims in combinatorial chemistry applications. Such trends resonate with investors tracking the fine chemicals sector, where specialized intermediates command premium pricing.

In academic settings, N-(2-Bromophenyl)-6-(chloromethyl)-1,3,5-triazine-2,4-diamine serves as a teaching tool for advanced courses in medicinal chemistry and retrosynthetic analysis. Its stepwise synthesis demonstrates key concepts like nucleophilic aromatic substitution and protecting group strategies—topics that dominate chemistry education forums. Digital repositories show a steady increase in downloads for its spectral data, reflecting its relevance in analytical method development.

Future research directions may explore the compound's utility in photodynamic therapy or as a scaffold for metal-organic frameworks (MOFs). These applications tie into broader scientific inquiries about multifunctional materials and theranostic agents—subjects frequently queried in academic search engines. With continuous optimization of its synthetic routes, CAS 105704-34-5 is poised to remain a compound of interest for interdisciplinary research teams worldwide.